Cas no 1509936-65-5 (2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine)

• Product Name: 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine
• CAS No: 1509936-65-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6570000
• PubChem ID: 82607870
• Update Time: 2025-10-23

2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine
• EN300-1769020
• 1509936-65-5
• 2-[2-(1H-pyrazol-1-yl)phenyl]propan-2-amine

• Inchi： 1S/C12H15N3/c1-12(2,13)10-6-3-4-7-11(10)15-9-5-8-14-15/h3-9H,13H2,1-2H3
• InChI Key： PLTSUESXJKRIQW-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine

Professional Introduction to Compound with CAS No. 1509936-65-5 and Product Name: 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine

The compound with the CAS number 1509936-65-5 and the product name 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrazole moiety linked to a phenylpropan-2-amine backbone, which endows it with distinct chemical and pharmacological properties.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. Pyrazole, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in medicinal chemistry. Its ability to act as a scaffold for various pharmacophores makes it an attractive choice for drug discovery. The presence of the pyrazole group in 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine contributes to its potential as a lead compound in the development of new drugs targeting various diseases.

The phenylpropan-2-amine moiety further enhances the compound's pharmacological profile. This structural feature is commonly found in many bioactive molecules and is known to contribute to their binding affinity and selectivity. The combination of these two moieties in 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine suggests that it may exhibit multiple biological activities, making it a promising candidate for further investigation.

In the context of current pharmaceutical research, there is a growing interest in developing small molecule inhibitors that modulate enzyme activity. The pyrazol-1-yl substituent in this compound can serve as a hinge-binding motif, interacting with key residues in enzyme active sites. This interaction can potentially lead to the development of potent inhibitors for enzymes involved in critical biological pathways. For instance, studies have shown that pyrazole derivatives can inhibit kinases, which are overexpressed in many cancers and inflammatory diseases.

Moreover, the structural flexibility of 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine allows for further derivatization, enabling chemists to fine-tune its pharmacological properties. This adaptability is crucial in drug discovery, as it allows for the optimization of lead compounds into viable therapeutic agents. Medicinal chemists often employ structure-based drug design strategies to modify such compounds, aiming to enhance their efficacy, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry have also played a pivotal role in the study of this compound. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been used to predict the binding interactions between 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine and biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more effective derivatives.

The synthesis of 2-2-(1H-pyrazol-1-yl)phenylpropan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrazole ring typically involves condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. Subsequent functional group transformations are then employed to introduce the phenylpropan-2-amine moiety. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

In conclusion, 1509936-65-5 and its corresponding product name (2-2-(1H-pyrazol-1-yI)phenylpropan - 2 - amine) represent a significant contribution to pharmaceutical chemistry. The unique combination of structural features makes this compound a promising candidate for further research and development. With ongoing advancements in drug discovery technologies and computational methods, there is substantial potential for this compound to play a role in addressing unmet medical needs.